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Compound of Interest

Compound Name: 3-Chloro-2-methylpentane

Cat. No.: B1655563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

safety considerations for 3-Chloro-2-methylpentane (CAS 38384-05-3). The information is

intended for use by professionals in research, scientific, and drug development fields.

Physicochemical Properties
3-Chloro-2-methylpentane is a halogenated alkane. Its key physical and chemical properties

are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₆H₁₃Cl [1][2]

Molecular Weight 120.62 g/mol [1][2]

Appearance Colorless liquid (presumed)

Density 0.863 g/cm³ [1]

Boiling Point 117.7 °C at 760 mmHg [1]

Refractive Index 1.409 [1]

Flash Point 20.8 °C [1]

Vapor Pressure 20.6 mmHg at 25°C [1]

Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 38384-05-3 [1][2]

InChI
InChI=1S/C6H13Cl/c1-4-

6(7)5(2)3/h5-6H,4H2,1-3H3
[2]

InChIKey
FCPXHGJZKRXGJY-

UHFFFAOYSA-N
[2]

SMILES CCC(C(C)C)Cl [3]

Safety and Hazard Information
3-Chloro-2-methylpentane is classified as a hazardous substance. Appropriate safety

precautions must be taken during handling and storage.

Table 3: GHS Hazard Statements
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Hazard Code Statement

H225 Highly flammable liquid and vapour

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

Note: This information is based on available safety data for similar compounds and should be

confirmed with a specific Safety Data Sheet (SDS) for this compound.

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 3-Chloro-2-methylpentane (CAS

38384-05-3) is not readily available in the searched literature, a standard method for the

preparation of secondary alkyl chlorides is through the reaction of the corresponding secondary

alcohol with a hydrohalic acid. The following is a detailed, plausible experimental protocol

adapted from established procedures for similar compounds, such as the synthesis of tert-butyl

chloride from tert-butyl alcohol.[1][4]

Synthesis of 3-Chloro-2-methylpentane from 2-Methyl-3-
pentanol
This procedure describes the nucleophilic substitution reaction (likely Sₙ1) of 2-methyl-3-

pentanol with hydrochloric acid.

Materials:

2-Methyl-3-pentanol

Concentrated Hydrochloric Acid (HCl, ~12 M)

Saturated Sodium Bicarbonate (NaHCO₃) solution
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Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Separatory funnel

Round-bottom flask

Distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: In a separatory funnel, combine one equivalent of 2-methyl-3-pentanol with

an excess (approximately 2-3 equivalents) of cold, concentrated hydrochloric acid.

Reaction: Gently swirl the mixture for a few minutes. Stopper the funnel and, while pointing

the tip away from you and others, vent frequently to release any pressure buildup. Shake the

funnel for 15-20 minutes.

Phase Separation: Allow the mixture to stand until two distinct layers form. The upper layer is

the organic phase containing the crude 3-Chloro-2-methylpentane, and the lower layer is

the aqueous phase.

Washing:

Drain and discard the lower aqueous layer.

Wash the organic layer with a small volume of cold water to remove the bulk of the

remaining acid. Separate and discard the aqueous layer.

Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize

any remaining acid. Be cautious as this will produce carbon dioxide gas, so vent the

separatory funnel frequently.

Finally, wash the organic layer with brine (saturated NaCl solution) to aid in the removal of

dissolved water.
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Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a suitable amount of

a drying agent, such as anhydrous sodium sulfate or magnesium sulfate. Swirl the flask and

let it stand until the liquid is clear, indicating that the water has been absorbed.

Purification by Distillation:

Decant or filter the dried organic liquid into a round-bottom flask suitable for distillation.

Assemble a simple distillation apparatus.

Heat the flask gently to distill the 3-Chloro-2-methylpentane. Collect the fraction that

boils at approximately 117-118 °C.[1]

Characterization: The purified product can be characterized by techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS), ¹H NMR, ¹³C NMR, and FTIR spectroscopy

to confirm its identity and purity.

Logical Workflow Diagram
The following diagram illustrates the experimental workflow for the synthesis and purification of

3-Chloro-2-methylpentane.

Synthesis Purification Analysis

2-Methyl-3-pentanol +
Conc. HCl

Reaction in
Separatory Funnel Phase Separation Washing Steps

(Water, NaHCO3, Brine)
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Pure 3-Chloro-2-
methylpentane

Click to download full resolution via product page

Synthesis and Purification Workflow for 3-Chloro-2-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1655563?utm_src=pdf-body
https://www.scribd.com/document/361753693/Preparation-and-Purification-of-an-Alkyl-Halide
https://www.benchchem.com/product/b1655563?utm_src=pdf-body
https://www.benchchem.com/product/b1655563?utm_src=pdf-body-img
https://www.benchchem.com/product/b1655563?utm_src=pdf-body
https://www.benchchem.com/product/b1655563?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1655563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scribd.com [scribd.com]

2. Pentane, 3-chloro-2-methyl- [webbook.nist.gov]

3. 3-Chloro-2-methylpentane | C6H13Cl | CID 142259 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. scribd.com [scribd.com]

To cite this document: BenchChem. [Technical Guide: 3-Chloro-2-methylpentane (CAS
38384-05-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655563#3-chloro-2-methylpentane-cas-number-
38384-05-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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